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Compound of Interest

Compound Name: E260

Cat. No.: B7760952

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
E260, commonly known as acetic acid. Adherence to these procedures is essential for
ensuring a safe laboratory environment.

E260, or acetic acid, is a versatile organic compound widely used in research and
development.[1][2] While it is a key component of vinegar in its diluted form, concentrated
forms, such as glacial acetic acid, are corrosive and flammable, necessitating stringent safety
protocols.[3][4][5][6]

Hazard Identification and Personal Protective
Equipment (PPE)

Concentrated acetic acid is corrosive and can cause severe skin burns and eye damage.[3][6]
[7] It is also a flammable liquid with vapors that can form explosive mixtures with air.[4][8]
Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling E260 (Acetic Acid)
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or
a face shield (minimum 8-
inch).[3][6]

To protect against splashes
and vapors that can cause

severe eye damage.[3][6]

Hand Protection

Nitrile or butyl rubber gloves.[3]
[9][10] Gloves should be
inspected before use and
disposed of properly after
handling.[1]

To prevent skin contact, which

can result in severe burns.[3]

[6]

Body Protection

Flame-retardant and anti-static
laboratory coat.[3] Full-length
pants and closed-toe shoes

are also required.[10]

To protect against splashes

and potential fire hazards.

Respiratory

A NIOSH-approved respirator
with an acid gas cartridge
should be used when
engineering controls are
insufficient or during a large
spill.[4][10]

To prevent inhalation of
corrosive vapors, which can
cause respiratory tract irritation

and damage.[5][6]

Quantitative Safety Data for Acetic Acid
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Property Value Significance

The lowest temperature at
) which vapors can ignite in the
Flash Point 39°C (103°F) ] ) o
air.[4] Indicates a significant

fire hazard.

The minimum concentration of
Lower Explosion Limit 4% in air vapor in the air that will

propagate a flame.[4]

The maximum concentration of
Upper Explosion Limit 19.9% in air vapor in the air that will

propagate a flame.[4]

Indicates that it is a weak acid,

but still capable of causing
pKa 4.76 o )

significant corrosion and

burns.[1]

. Demonstrates the acidic nature
pH (1M solution) ~2.4 ) )
of the substance in solution.[1]

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Always handle concentrated acetic acid in a properly functioning chemical fume hood to
minimize vapor inhalation.[3][5]

o Ensure an eyewash station and safety shower are readily accessible in the work area.[4][6]
Handling Procedures:

» Before handling, ensure all necessary PPE is donned correctly.[3]

o Keep the container tightly closed when not in use.[3]

e Avoid contact with skin, eyes, and clothing.[4] Do not breathe in vapors or mists.[4]
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o Keep away from heat, sparks, open flames, and other sources of ignition.[3][6]

» Ground all equipment containing the material to prevent static discharge.[7]
Storage:

o Store in a cool, dry, and well-ventilated area away from direct sunlight.[10][11]

» Keep containers in a designated, labeled area, and store them below eye level.[11]

» Store away from incompatible materials such as oxidizing agents, reducing agents, metals,
and alkalis.[6]

Disposal Plan: Waste Management and Spill
Response

Waste Disposal:

 Dilute Solutions (<10%): Can be neutralized with a suitable base like sodium bicarbonate.
[12] The pH should be checked to ensure it is neutral (pH 7) before disposing down the drain
with copious amounts of water, in accordance with local regulations.[5][12]

o Concentrated Solutions (>10%) or Contaminated Waste: Must be collected in a designated,
properly labeled hazardous waste container.[5][12] Arrange for disposal through a licensed
hazardous waste management service.[5][13] Never dispose of concentrated acetic acid in
regular trash or down the sink.[5]

Spill Response:

o Small Spills (<1 L): If trained, wear appropriate PPE and absorb the spill with an inert
material such as sand or a spill kit absorbent.[10] Collect the absorbed material into a
designated hazardous waste container.[10]

o Large Spills (>1 L): Evacuate the area immediately.[10] If safe to do so, contain the spill to a
small area.[10] Do not attempt to clean up a large spill without proper training and
equipment, including a self-contained breathing apparatus.[6] Contact your institution's
environmental health and safety department.
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Workflow for Safe Handling of E260 (Acetic Acid)

Preparation

1. Assess Risks

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Proceed with Work

Handling in Fume Hood

Store Unused Chemical

Prepare-Waste- ——

y

Secure Storage Assess Size Assess Size

Small Spill (<1L)

Prepare for Disposal Absorb and Collect

Large Spill (>1L)

Concentrated
Evacuate and Report

Dilute <10%
Neutralize (pH 7)
Drain Disposal

Procedure Complete

Click to download full resolution via product page

Concentrated >10%
Collect in Hazardous Waste
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Caption: Workflow for the safe handling and disposal of E260 (Acetic Acid).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7760952?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

